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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of WR99210, a potent
dihydrofolate reductase (DHFR) inhibitor, in cell culture. The primary application highlighted is
its use as a selection agent for in vitro cultures of Plasmodium falciparum parasites genetically
modified to express the human DHFR gene. Additionally, protocols for assessing the
antiplasmodial activity of compounds using WR99210 as a control are detailed.

Mechanism of Action

WR99210 is a dihydrotriazine antifolate compound that acts as a slow, tight-binding inhibitor of
the dihydrofolate reductase (DHFR) domain of the bifunctional dihydrofolate reductase-
thymidylate synthase (DHFR-TS) enzyme in Plasmodium species.[1] This inhibition blocks the
conversion of dihydrofolate to tetrahydrofolate, a crucial step in the synthesis of pyrimidines
and purines, thereby halting DNA synthesis and parasite replication.[1] Notably, WR99210
exhibits high selectivity for the parasite’'s DHFR enzyme over the human ortholog, making it an
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effective tool for selecting transfected parasites that express the human dhfr gene as a
selectable marker.[1][2][3]

Signaling and Metabolic Pathway

The following diagram illustrates the folate metabolic pathway and the inhibitory action of
WR99210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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